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Compound of Interest

Compound Name: 6,6-Dimethyl-1,4-oxazepane

Cat. No.: B13288557

Get Quote

Executive Summary
6,6-Dimethyl-1,4-oxazepane (CAS: 933689-15-7) serves as a critical building block in the

synthesis of orexin receptor antagonists and antidepressant agents. Unlike its unsubstituted

parent, the introduction of the gem-dimethyl group at the C6 position significantly alters the

conformational landscape of the seven-membered ring. This guide analyzes the 1H NMR

signature to validate the structure, focusing on the diagnostic "neopentyl-like" singlets and the

conformational locking that simplifies the spectral complexity typically seen in flexible

azepanes.

Structural Analysis & Conformation
The seven-membered 1,4-oxazepane ring is inherently flexible, often existing in a dynamic

equilibrium between twist-boat and chair-like conformations.[1] However, the 6,6-dimethyl

substitution imposes a steric constraint known as the Thorpe-Ingold (or gem-dimethyl) effect.

Unsubstituted 1,4-Oxazepane: Exhibits rapid ring inversion at room temperature, often

leading to broad or averaged signals for the methylene protons.
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6,6-Dimethyl-1,4-oxazepane: The bulky methyl groups at C6 favor a specific conformation

(typically a distorted chair) to minimize transannular strain. This "locking" effect often

resolves the adjacent methylene protons (H5 and H7) into distinct singlets or sharp AB

quartets, distinguishing them from the complex multiplets of the ethylene bridge (H2/H3).

Diagram: Structural Dynamics & Numbering
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Figure 1: Connectivity and numbering of 6,6-dimethyl-1,4-oxazepane. The quaternary C6

center is the pivot point for conformational locking.

Comparative 1H NMR Data
The following table contrasts the chemical shifts of the 6,6-dimethyl derivative with the

unsubstituted parent. The data assumes a CDCl₃ solvent environment referenced to TMS (0.00

ppm).

Table 1: Chemical Shift Comparison (CDCl₃)[2]
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Position Proton Type

Unsubstitut
ed 1,4-
Oxazepane
(δ ppm)

6,6-

Dimethyl-

1,4-

oxazepane

(δ ppm)

Multiplicity
(6,6-DiMe)

Structural
Insight

H2 O-CH₂- 3.70 - 3.80 3.72 - 3.78
Triplet /

Multiplet

Alpha to

Oxygen; part

of ethylene

bridge.

H3 N-CH₂- 2.85 - 2.95 2.90 - 3.00
Triplet /

Multiplet

Alpha to

Nitrogen;

couples with

H2.

H5 N-CH₂-C(q) 2.80 - 2.90 2.55 - 2.65 Singlet

Diagnostic:

Isolated from

coupling by

Quat C6.

Shielded by

methyls.

H7 O-CH₂-C(q) 3.65 - 3.75 3.40 - 3.50 Singlet

Diagnostic:

Isolated from

coupling by

Quat C6.

Me (C6) -CH₃ N/A 0.95 - 1.05 Singlet (6H)

Characteristic

gem-dimethyl

signal.

NH Amine
1.80 - 2.20

(br)

1.60 - 2.00

(br)
Broad Singlet

Exchangeabl

e; shift varies

with

concentration

/pH.
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Simplification of H5/H7: In the unsubstituted parent, H5 and H7 often appear as multiplets

due to coupling with H6 protons. In the 6,6-dimethyl derivative, C6 is quaternary.

Consequently, H5 and H7 appear as sharp singlets (or AB quartets if the ring is rigidly locked

and chiral/diastereotopic environment is induced), significantly distinct from the H2/H3

ethylene bridge multiplets.

High-Field Methyls: The intense singlet integrating to 6 protons around 1.0 ppm is the

unambiguous marker for the successful incorporation of the neopentyl glycol fragment.

Experimental Protocol: NMR Acquisition
To ensure reproducibility and accurate assignment, follow this standardized protocol.

Sample Preparation[3][4][5][6][7]
Mass: Weigh 5–10 mg of the 6,6-dimethyl-1,4-oxazepane (free base or HCl salt).

Note: If using the HCl salt, add 1-2 equivalents of K₂CO₃ in the NMR tube or perform a

free-base extraction to eliminate ammonium broadening effects.

Solvent: Dissolve in 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS (v/v).

Alternative: Use DMSO-d₆ if the salt form is insoluble in chloroform. Expect a slight

downfield shift (~0.1-0.2 ppm) for NH and alpha-protons.

Filtration: If undissolved solids persist (common with salts), filter through a cotton plug into

the NMR tube to improve field homogeneity (shimming).

Instrument Parameters (400 MHz+)
Pulse Sequence: Standard 1H zg30 (30° pulse angle).

Relaxation Delay (D1): Set to 2.0 seconds to allow full relaxation of the methyl protons.

Scans (NS): 16 to 32 scans are sufficient for >95% purity.

Temperature: 298 K (25°C).
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Workflow Diagram
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Figure 2: Step-by-step workflow for NMR sample preparation and validation.
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Synthesis Context & Pathway
Understanding the synthesis aids in identifying common impurities (e.g., uncyclized neopentyl

glycol derivatives). The scaffold is typically constructed from neopentyl glycol precursors,

ensuring the 6,6-dimethyl motif is intact from the start.

Precursor: 2,2-Dimethyl-1,3-propanediol (Neopentyl Glycol).

Key Intermediate: 3-Amino-2,2-dimethylpropan-1-ol.

Cyclization: Reaction with a 2-carbon electrophile (e.g., chloroacetyl chloride followed by

reduction, or ethylene glycol bis-sulfonates).

Common Impurity:

Neopentyl Glycol: Singlet at 3.45 ppm (CH2) and 0.96 ppm (CH3).

Differentiation: The product (oxazepane) will have three distinct CH2 environments (H2, H3,

H5/H7), whereas neopentyl glycol has only one CH2 environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8472382/
https://www.benchchem.com/product/b13288557?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/2544/Conformational_Analysis_of_Substituted_1_4_Diazepanes_A_Technical_Guide_for_Drug_Development.pdf
https://pdf.benchchem.com/6301/Comparative_Spectral_Data_Analysis_1_4_Oxazepan_6_one_Hydrochloride_and_Alternative_Cyclic_Amides.pdf
https://www.benchchem.com/product/b13288557/docs#technical-comparison-guide-1h-nmr-characterization-of-6-6-dimethyl-1-4-oxazepane
https://www.benchchem.com/product/b13288557/docs#technical-comparison-guide-1h-nmr-characterization-of-6-6-dimethyl-1-4-oxazepane
https://www.benchchem.com/product/b13288557/docs#technical-comparison-guide-1h-nmr-characterization-of-6-6-dimethyl-1-4-oxazepane
https://www.benchchem.com/product/b13288557/docs#technical-comparison-guide-1h-nmr-characterization-of-6-6-dimethyl-1-4-oxazepane
https://www.benchchem.com/product/b13288557?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13288557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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